Cas no 863226-27-1 (Benzoic acid, 3-amino-2-methoxy-5-methyl-, methyl ester)

863226-27-1 structure
Product name:Benzoic acid, 3-amino-2-methoxy-5-methyl-, methyl ester
Benzoic acid, 3-amino-2-methoxy-5-methyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 3-amino-2-methoxy-5-methyl-, methyl ester
- 3-Amino-2-methoxy-5-methyl-benzoic acid methyl ester
- methyl 3-amino-2-methoxy-5-methylbenzoate
- AKOS005150598
- 863226-27-1
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- Inchi: InChI=1S/C10H13NO3/c1-6-4-7(10(12)14-3)9(13-2)8(11)5-6/h4-5H,11H2,1-3H3
- InChI Key: BMBSYQDWTWDOPD-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 195.09
- Monoisotopic Mass: 195.09
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 61.6A^2
Benzoic acid, 3-amino-2-methoxy-5-methyl-, methyl ester Related Literature
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Guosheng Li,Xiaochuan Lu,Jin Y. Kim,John P. Lemmon,Vincent L. Sprenkle J. Mater. Chem. A, 2013,1, 14935-14942
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Irina Geibel,Marc Schmidtmann,Jens Christoffers Org. Biomol. Chem., 2017,15, 7824-7829
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R. Ghoreishi,G. J. Suppes RSC Adv., 2015,5, 68361-68368
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Xiaofeng Xie,Jianqiang Luo,Jing Sun New J. Chem., 2017,41, 7938-7946
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5. Carbocycles via enantioselective inter- and intramolecular iridium-catalysed allylic alkylations†Stephane Streiff,Carolin Welter,Mathias Schelwies,Gunter Lipowsky,Nicole Miller,Günter Helmchen Chem. Commun., 2005, 2957-2959
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